![molecular formula C12H10F3N3O2 B2891052 N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethyl)benzamide CAS No. 1235332-94-1](/img/structure/B2891052.png)
N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethyl)benzamide
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Overview
Description
N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C12H10F3N3O2 and its molecular weight is 285.226. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Compounds containing the 1,3,4-oxadiazol moiety have been designed and synthesized for anticancer evaluation. A study reported the synthesis of derivatives starting from basic acetic acids and benzoyl chlorides, showing moderate to excellent anticancer activity against various cancer cell lines. These compounds demonstrated higher activities compared to etoposide, a reference drug, indicating their potential as anticancer agents (Ravinaik et al., 2021).
Material Science Applications
Aromatic polyamides incorporating 1,3,4-oxadiazole or benzonitrile units have been synthesized, displaying good thermal stability and solubility in specific solvents. These materials can be cast into thin flexible films, showing significant mechanical strength and blue fluorescence, indicating their use in flexible electronic devices and fluorescent materials (Sava et al., 2003).
Supramolecular Gelators
N-(thiazol-2-yl) benzamide derivatives, which relate structurally to the compound , have been investigated for their gelation properties. The methyl functionality and S⋯O interaction significantly influence their ability to form stable gels, offering insights into designing new supramolecular gelators (Yadav & Ballabh, 2020).
Antiplasmodial Activities
In the field of medicinal chemistry, N-acylated furazan-3-amine derivatives have been explored for their activities against Plasmodium falciparum, showing promising activity and revealing structure-activity relationships that could guide the development of new antimalarial agents. Benzamides, in particular, showed high antiplasmodial activity, demonstrating the potential of such compounds in treating malaria (Hermann et al., 2021).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as 1,2,4-oxadiazole derivatives, have been found to bind with high affinity to multiple receptors .
Mode of Action
Similar compounds, such as 1,2,4-oxadiazole derivatives, have been shown to interact with their targets, leading to various biological activities .
Biochemical Pathways
Similar compounds, such as 1,2,4-oxadiazole derivatives, have been shown to affect a broad spectrum of biological activities .
Result of Action
Similar compounds, such as 1,2,4-oxadiazole derivatives, have been shown to exhibit various biological activities, including antibacterial effects .
Properties
IUPAC Name |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10F3N3O2/c1-7-17-10(20-18-7)6-16-11(19)8-3-2-4-9(5-8)12(13,14)15/h2-5H,6H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJDNADXXDAGESR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC(=O)C2=CC(=CC=C2)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.